2-(4-fluoro-3-nitrophenyl)-4,4-dimethyl-5H-oxazole

• Molecular Formula: C11H11FN2O3
• Molecular Weight: 238.21 g/mol
• IUPAC Name: 2-(4-fluoro-3-nitrophenyl)-4,4-dimethyl-5H-1,3-oxazole
• InChI: InChI=1S/C11H11FN2O3/c1-11(2)6-17-10(13-11)7-3-4-8(12)9(5-7)14(15)16/h3-5H,6H2,1-2H3
• InChI Key: YTCYEKCFTMOMEJ-UHFFFAOYSA-N
• SMILES: CC1(COC(=N1)C2=CC(=C(C=C2)F)[N+](=O)[O-])C

Description

2-(4-fluoro-3-nitrophenyl)-4,4-dimethyl-5H-oxazole is a C-nitro compound.

Scientific Research Applications

Fluorescent Properties and Polymerization Abilities

Researchers have synthesized and characterized new fluorescent thiophenyl group-containing oxazol-5-one fluorophores, revealing their potential in emitting blue and green light. These compounds show varying emission maxima between 415 and 572 nm depending on the extent of conjugation and solvent polarity, indicating their utility in light-emitting applications and polymerization abilities (Ozturk Urut et al., 2018).

Catalytic Activities in Nitroarene Reduction

A study on half-sandwich cycloruthenated complexes derived from aryloxazolines, including 4,4-dimethyl-2-(4-fluorophenyl)-4,5-dihydrooxazole, demonstrated these complexes' significant catalytic activity in nitroarene reduction. This activity suggests these complexes' potential application in chemical synthesis and industrial processes (Jia et al., 2016).

Antitumor Evaluation

Novel derivatives of 6-amino-2-phenylbenzothiazole, including compounds with 4-fluoro-3-nitrophenyl substitutions, have been synthesized and evaluated for their antitumor activities against various human cell lines. These findings indicate the potential therapeutic applications of these compounds in cancer treatment (Racané et al., 2006).

Spectroscopic Characterization and Quantum Chemistry

The vibrational frequencies and corresponding assignments of 5-nitro-2-(p-fluorophenyl)benzoxazole were examined theoretically using quantum chemistry codes, providing insights into the molecular structure and interactions, relevant in fields like material science and molecular spectroscopy (Mary et al., 2008).

Environment Sensitive Fluorescent Analogue

A study focused on an environment-sensitive fluorophore, closely mimicking biologically active 2,5-disubstituted oxazoles, to probe serum proteins. The research, combining photophysical and molecular modeling studies, highlights the potential use of such analogues in biochemical and medical diagnostics (Maiti et al., 2017).